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For researchers, scientists, and drug development professionals navigating the evolving

landscape of digital pathology, selecting the right AI-powered solution is a critical decision. This

guide provides an objective comparison of Medmain's digital pathology offerings, PidPort and

the DeepDx series of algorithms, with leading alternatives in the market. The comparison

focuses on performance metrics from independent validation studies and details of the

experimental protocols employed.

Core AI Model Performance: A Comparative
Analysis
The true measure of a digital pathology solution lies in the accuracy and reliability of its AI

algorithms. This section provides a comparative look at the performance of Medmain's

DeepDx algorithms against those of its key competitors in various cancer types.

Prostate Cancer Diagnostics
Prostate cancer has been a primary focus for many digital pathology AI developers. Medmain's

DeepDx Prostate has been subject to independent validation, allowing for a direct comparison
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with other leading solutions like Paige Prostate.

Table 1: Performance Comparison of AI in Prostate Cancer Detection

Feature Medmain DeepDx Prostate Paige Prostate

Sensitivity
Not explicitly stated in the

provided study.
98.9% (slide-level)

Specificity
Not explicitly stated in the

provided study.
93.3% (slide-level)

Concordance (vs.

Pathologists)

More concordant with expert

uropathologists than original

pathology reports

(kappa/quadratic-weighted

kappa = 0.713/0.922 for Grade

Groups).[1]

Pathologists' sensitivity

increased by 5.7% with AI

assistance, with only a 0.8%

decrease in specificity.

Key Findings

Outperformed original

pathology reports in detecting

high-grade Gleason patterns

(4/5).[1] When used as an

assistive tool, it increased the

diagnostic concordance of a

general pathologist and

significantly reduced

examination time.[1]

In an independent validation,

the AI system helped to detect

focal cancer in a case with no

prior definitive diagnosis.

A standardized approach to validation is crucial for comparing the robustness of different AI

models.

Medmain DeepDx Prostate:

Dataset: An independent external dataset of 593 whole-slide images of prostate biopsies

(130 normal and 463 adenocarcinomas) was used for validation.[1]

Reference Standard: The Gleason scores (GSs) and grade groups (GGs) were

determined by three expert uropathologists.[1]
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Methodology: A general pathologist scored the dataset with and without the assistance of

the DeepDx AI to evaluate its impact on diagnostic performance and efficiency.[1]

Paige Prostate:

Dataset: An independent study used 619 whole-slide images from 40 prostate biopsy

cases.

Reference Standard: The original diagnoses from the pathology reports were used for

comparison. Discrepancies were evaluated by pathologists.

Methodology: The AI output for each whole-slide image was compared with the original

pathologist's diagnosis.

Other Malignancies: A Look at the Broader Landscape
While data for a direct comparison of Medmain's other AI modules is limited, it is useful to

review the performance of leading competitors in other areas. Medmain has stated they have

developed AI screening models for gastric, colon, breast, and lung cancers, though

independent performance data is not readily available.[2]

Table 2: Performance of Competitor AI Solutions in Various Cancers
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Cancer Type
Competitor
Solution

Sensitivity Specificity Key Findings

Dermatology

(Melanoma)
Proscia DermAI 93% 91%

Correctly

identified

invasive

melanoma and

melanoma in situ

in a prospective

study.

Colorectal

Cancer

Owkin MSIntuit

CRC
96% - 98% 46% - 47%

Accurately rules

out nearly 50%

of MSS patients

while correctly

classifying over

96% of MSI

patients.

Gastric Cancer Olympus AI Tool 100% ≥50%

Successfully

identified

adenocarcinoma

in gastric biopsy

pathology

specimens.[3]

Digital Pathology Platforms: A Feature-Based
Comparison
Beyond the individual algorithms, the platform that integrates these tools is critical for workflow

efficiency and collaboration. Medmain's PidPort serves as their central platform, competing

with established solutions like Proscia's Concentriq and the Paige Platform.

Workflow and Collaboration
The core function of a digital pathology platform is to streamline the pathologist's workflow. This

includes image viewing, case management, and facilitating collaboration.
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Traditional Pathology Workflow Digital Pathology Workflow (e.g., PidPort)
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Caption: A comparison of traditional vs. digital pathology workflows.

Table 3: Feature Comparison of Digital Pathology Platforms
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Feature Medmain PidPort Proscia Concentriq Paige Platform

Core Functionality

Cloud-based storage,

viewing, and sharing

of pathology images.

[4]

Enterprise pathology

platform for clinical

and research

workflows.

End-to-end solution

with LIS

interoperability, multi-

scanner integration,

and case

management.

AI Integration

Equipped with

independently

developed AI for

image analysis.[4]

Open platform that

integrates Proscia's

own AI applications

and third-party

algorithms.

Integrates Paige's

suite of AI

applications, including

Paige Prostate and

Paige Breast.

Collaboration Tools

Telepathology function

for remote diagnosis

and consultation.[5]

Facilitates remote

case review and

collaboration.

Enables seamless

sharing and

consultation on digital

slides.

Key Differentiators

Focus on providing a

total digital pathology

solution from

specimen digitization

to diagnosis.[2]

Emphasis on an open

platform to allow for a

broad range of AI

applications.

The first company to

receive FDA approval

for an AI-based

pathology product for

cancer diagnosis.

Experimental Workflows and Methodologies
Understanding the workflow of how these AI tools are integrated into the diagnostic process is

essential for evaluating their real-world applicability.
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Caption: A typical AI-assisted diagnostic workflow in digital pathology.

Conclusion
Medmain's digital pathology solutions, particularly DeepDx Prostate, demonstrate performance

comparable to leading competitors in independent studies. The PidPort platform offers a

comprehensive suite of tools for transitioning to a digital workflow. However, a notable gap

exists in the availability of independent, peer-reviewed performance data for Medmain's AI

models for other cancer types, such as gastric, colon, breast, and lung cancer.

For organizations considering the adoption of digital pathology, the choice of platform will

depend on specific needs. Medmain's all-in-one approach may be attractive to institutions

looking for a complete solution from a single vendor. In contrast, platforms like Proscia's

Concentriq offer greater flexibility through an open ecosystem of third-party AI applications. As
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the field continues to mature, the availability of robust, independent validation data across a

wider range of malignancies will be crucial for making informed decisions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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